Cas no 1511045-79-6 (3-(dimethyl-1,3-oxazol-2-yl)morpholine)
3-(dimethyl-1,3-oxazol-2-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-(dimethyl-1,3-oxazol-2-yl)morpholine
- 1511045-79-6
- EN300-1755422
-
- Inchi: 1S/C9H14N2O2/c1-6-7(2)13-9(11-6)8-5-12-4-3-10-8/h8,10H,3-5H2,1-2H3
- InChI Key: RWUZZDWTDAMOCN-UHFFFAOYSA-N
- SMILES: O1CCNC(C2=NC(C)=C(C)O2)C1
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 47.3Ų
3-(dimethyl-1,3-oxazol-2-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1755422-0.05g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 0.05g |
$1912.0 | 2023-09-20 | ||
| Enamine | EN300-1755422-0.1g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 0.1g |
$2002.0 | 2023-09-20 | ||
| Enamine | EN300-1755422-0.25g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 0.25g |
$2093.0 | 2023-09-20 | ||
| Enamine | EN300-1755422-0.5g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 0.5g |
$2185.0 | 2023-09-20 | ||
| Enamine | EN300-1755422-1.0g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 1g |
$2276.0 | 2023-06-03 | ||
| Enamine | EN300-1755422-2.5g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 2.5g |
$4458.0 | 2023-09-20 | ||
| Enamine | EN300-1755422-5.0g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 5g |
$6597.0 | 2023-06-03 | ||
| Enamine | EN300-1755422-10.0g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 10g |
$9781.0 | 2023-06-03 | ||
| Enamine | EN300-1755422-1g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 1g |
$2276.0 | 2023-09-20 | ||
| Enamine | EN300-1755422-5g |
3-(dimethyl-1,3-oxazol-2-yl)morpholine |
1511045-79-6 | 5g |
$6597.0 | 2023-09-20 |
3-(dimethyl-1,3-oxazol-2-yl)morpholine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-(dimethyl-1,3-oxazol-2-yl)morpholine
Introduction to 3-(dimethyl-1,3-oxazol-2-yl)morpholine (CAS No. 1511045-79-6)
3-(dimethyl-1,3-oxazol-2-yl)morpholine, identified by its Chemical Abstracts Service (CAS) number 1511045-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural incorporation of a dimethyl-1,3-oxazol-2-yl moiety into the morpholine backbone introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The dimethyl-1,3-oxazol-2-yl group is a heterocyclic component that contributes to the compound's overall stability and reactivity. This structural feature has been extensively studied for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. In recent years, there has been a growing interest in oxazole-based compounds due to their ability to interact with biological targets in novel ways. The morpholine portion of the molecule further enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical formulations.
One of the most compelling aspects of 3-(dimethyl-1,3-oxazol-2-yl)morpholine is its potential as a lead compound in the development of new therapeutic agents. Researchers have been exploring its pharmacological profile in various disease models, including neurological disorders, infectious diseases, and inflammatory conditions. The compound's ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has made it a focus of interest for treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.
Recent studies have highlighted the compound's inhibitory effects on specific enzymes and receptors involved in disease pathogenesis. For instance, preliminary research suggests that 3-(dimethyl-1,3-oxazol-2-yl)morpholine may exhibit potent activity against certain kinases and phosphodiesterases, which are critical targets in cancer therapy. Additionally, its interaction with ion channels has been investigated for potential applications in managing cardiovascular diseases and pain syndromes.
The synthesis of 3-(dimethyl-1,3-oxazol-2-yl)morpholine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring the compound's suitability for further pharmacological evaluation.
In terms of pharmacokinetic properties, 3-(dimethyl-1,3-oxazol-2-yl)morpholine demonstrates favorable characteristics such as good oral bioavailability and moderate metabolic stability. These attributes are crucial for developing effective drug candidates that can be administered orally and maintain therapeutic levels over an extended period. Furthermore, its chemical structure allows for modifications that can be tailored to improve solubility, permeability, and target specificity.
The regulatory landscape for novel pharmaceutical compounds like 3-(dimethyl-1,3-oxazol-2-yl)morpholine is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and rigorous preclinical testing is essential before human trials can commence. The compound's journey from laboratory discovery to clinical application involves collaboration among chemists, biologists, pharmacologists, and clinicians to ensure safety and efficacy.
One of the challenges in developing 3-(dimethyl-1,3-oaxzol)-2-ylmorpholine-based therapies is overcoming potential side effects associated with morpholine derivatives. However, ongoing research aims to mitigate these risks through structural optimization and formulation strategies. By leveraging computational modeling and high-throughput screening techniques, scientists can identify analogs with improved safety profiles while maintaining or enhancing biological activity.
The future prospects for 3-(dimethyl--1 , 3 - oxazol - 2 - ylmorpholine) are promising given its versatile chemical nature and broad spectrum of potential applications. As drug discovery continues to evolve towards more targeted therapies based on structure-based design principles , compounds like this one will play an increasingly important role . Industrial partners are actively exploring licensing opportunities , while academic researchers remain committed to unraveling their full therapeutic potential .
1511045-79-6 (3-(dimethyl-1,3-oxazol-2-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)